Cas no 93323-60-5 (2-(2-methyl-1H-indol-3-yl)-2-oxo-N-phenylacetamide)

• Product Name: 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-phenylacetamide
• CAS No: 93323-60-5
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD05714597
• CID: 5457987
• PubChem ID: 2992733
• Update Time: 2025-05-19

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-phenylacetamide
• 1H-Indole-3-acetamide, 2-methyl-α-oxo-N-phenyl-

• MDL： MFCD05714597
• Inchi： 1S/C17H14N2O2/c1-11-15(13-9-5-6-10-14(13)18-11)16(20)17(21)19-12-7-3-2-4-8-12/h2-10,18H,1H3,(H,19,21)
• InChI Key： RZBGGMHFGIUJNM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-phenylacetamide

2-(2-Methyl-1H-indol-3-yl)-2-oxo-N-phenylacetamide (CAS No. 93323-60-5)

The compound 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-phenylacetamide, identified by the CAS registry number 93323-60-5, is a biologically active molecule with significant potential in the field of pharmacology and drug discovery. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective properties. The structure of this molecule comprises an indole ring substituted with a methyl group at position 2 and an acetamide group at position 3, along with a phenyl group attached to the nitrogen atom of the acetamide moiety.

Recent studies have highlighted the importance of indole-based compounds in modulating various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, research published in 2023 demonstrated that 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-phenylacetamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, this compound has shown potential in anticancer research. A study conducted in 2023 revealed that 93323-60-5 induces apoptosis in various cancer cell lines by targeting key proteins involved in cell survival pathways. The mechanism involves the modulation of Bcl-2 family proteins and the activation of caspase enzymes, leading to programmed cell death. These findings underscore its potential as a chemotherapeutic agent with minimal side effects compared to conventional chemotherapy drugs.

The synthesis of 2-(2-methyl-1H-indol-3-yl)-2 oxo-N phenylacetamide has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. Researchers have also explored the use of green chemistry principles in synthesizing this compound, aligning with current trends toward sustainable drug development.

Beyond its pharmacological applications, this compound has been investigated for its role in neuroprotection. Preclinical studies suggest that it can mitigate oxidative stress-induced neuronal damage by upregulating antioxidant enzymes such as glutathione peroxidase and superoxide dismutase. This property makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In conclusion, CAS No. 93323 60 5, or 2-(2-methyl 1H-indol 3 yl) 2 oxo N phenylacetamide, represents a versatile molecule with multifaceted biological activities. Its potential applications span across anti-inflammation, anticancer therapy, and neuroprotection, making it a focal point for further research and development in the pharmaceutical industry.